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Compound of Interest

Compound Name: Acetaldehyde oxime
CAS No.: 5780-37-0
Cat. No.: B7798966
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
acetaldehyde oxime, a molecule of interest in various chemical and pharmaceutical contexts.
This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data, presented in a clear, tabular format for ease of comparison.
Furthermore, detailed experimental protocols for acquiring these spectra are provided,
alongside a logical workflow for spectroscopic analysis.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for acetaldehyde

oxime.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data for Acetaldehyde Oxime
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Chemical Shift (8)

Multiplicity Assignment Solvent

Ppm

9.0 Singlet N-OH CDCls
7.456 Quartet CH CDCls
6.841 Quartet CH CDCIs
1.888 Doublet CHs CDCls
1.865 Doublet CHs CDCls
7.516 Not specified H8 D20
1.839 Not specified H5, H6, HY D20

Note: Acetaldehyde oxime exists as a mixture of (E) and (Z) isomers, which can lead to
distinct signals for the same proton in different isomeric forms. The presence of multiple signals
for the CH and CHs groups in CDClIs is indicative of this isomerism. The broad singlet for the N-
OH proton is characteristic and its chemical shift can be concentration and solvent dependent.

[1]

Table 2: 13C NMR Spectroscopic Data for Acetaldehyde Oxime

Chemical Shift (6) ppm Assignment Solvent
154.087 C=N D20
17.144 CHs D20

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands for Acetaldehyde Oxime
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Wavenumber (cm~—?) Vibration Type Functional Group
3600 - 3200 (broad) O-H stretch Oxime (-NOH)
~2930 C-H stretch Methyl (-CHs)

1680 - 1600 C=N stretch Imine

960 - 930 N-O stretch Oxime (-NOH)

Note: The broadness of the O-H stretching band is due to hydrogen bonding.

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data for Acetaldehyde Oxime

mlz lon

59 [M]* (Molecular lon)

Note: The molecular weight of acetaldehyde oxime (C2HsNO) is 59.07 g/mol .[2][3]

Experimental Protocols

The following are detailed methodologies for the key spectroscopic analyses of acetaldehyde

oxime.

NMR Spectroscopy (*H and **C)

Objective: To obtain high-resolution *H and *3C NMR spectra of acetaldehyde oxime for
structural elucidation.

Materials:
o Acetaldehyde oxime sample
o Deuterated chloroform (CDCIs) or Deuterated water (D20)

¢ 5 mm NMR tubes
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o Pipettes
e \ortex mixer
Procedure:

e Sample Preparation:

[e]

Weigh approximately 10-20 mg of acetaldehyde oxime.[4]

o

Dissolve the sample in approximately 0.6-0.7 mL of deuterated solvent (CDClsz or D20) in
a small vial.[4]

o

Vortex the mixture until the sample is fully dissolved.

[¢]

Using a pipette, transfer the solution into a clean, dry 5 mm NMR tube.[4]
e Instrument Setup (General Parameters for a 400 MHz Spectrometer):

o Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent.
Perform automatic or manual shimming to optimize the magnetic field homogeneity.

o H NMR Acquisition:

Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

Number of Scans: 16 to 64, depending on the sample concentration.

Relaxation Delay (d1): 1-2 seconds.

Acquisition Time: 2-4 seconds.

Spectral Width: -2 to 12 ppm.
o 13C NMR Acquisition:

» Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker

instruments).
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= Number of Scans: 1024 or more, as the 13C nucleus is less sensitive.

» Relaxation Delay (d1): 2 seconds.

» Spectral Width: 0 to 200 ppm.

» Data Processing:

[¢]

Apply a Fourier transform to the acquired Free Induction Decay (FID).

[¢]

Phase correct the spectrum.

Calibrate the chemical shift scale using the residual solvent peak (e.g., CHCIs at 7.26 ppm
for tH NMR in CDCIs) or an internal standard like Tetramethylsilane (TMS).

[e]

[e]

Integrate the peaks in the *H NMR spectrum.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in acetaldehyde oxime.
Method 1: Thin Film (for liquid or low-melting solid samples)

Materials:

Acetaldehyde oxime sample

Salt plates (NaCl or KBr)

Volatile solvent (e.g., methylene chloride)

Pipette

FTIR spectrometer

Procedure:

e Sample Preparation:
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[e]

If the sample is a low-melting solid, gently warm it to a liquid state.

o Place one to two drops of the liquid acetaldehyde oxime onto the center of a clean, dry
salt plate.[5]

o If using a solvent, dissolve a small amount (5-10 mg) of acetaldehyde oxime in a few
drops of a volatile solvent like methylene chloride.[6] Apply a drop of this solution to a salt
plate and allow the solvent to evaporate, leaving a thin film of the compound.[6][7]

o Place a second salt plate on top and gently rotate to create a thin, uniform film.[5][7]

o Data Acquisition:
o Place the salt plate assembly in the sample holder of the FTIR spectrometer.
o Acquire a background spectrum of the empty spectrometer.
o Acquire the sample spectrum over a range of 4000-400 cm™1,

Method 2: KBr Pellet (for solid samples)

Materials:

Acetaldehyde oxime sample

Potassium bromide (KBr), spectroscopy grade

Mortar and pestle

Pellet press

FTIR spectrometer
Procedure:
e Sample Preparation:

o Thoroughly dry the KBr to remove any moisture.
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o In a mortar, grind 1-2 mg of acetaldehyde oxime with approximately 100-200 mg of dry
KBr.[1]

o The mixture should be a fine, homogeneous powder.

o Place the powder into the collar of a pellet press and apply pressure (typically 7-10 tons)
for several minutes to form a transparent or translucent pellet.

o Data Acquisition:
o Place the KBr pellet in the sample holder of the FTIR spectrometer.
o Acquire a background spectrum of the empty spectrometer.

o Acquire the sample spectrum over a range of 4000-400 cm™1,

Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of acetaldehyde

oxime.

Materials:

Acetaldehyde oxime sample

Volatile solvent (e.g., methanol or ethyl acetate)

GC-MS instrument equipped with a suitable capillary column (e.g., DB-5ms or equivalent)

Microsyringe

Procedure:

e Sample Preparation:

o Prepare a dilute solution of acetaldehyde oxime (e.g., 1 mg/mL) in a volatile solvent.

e Instrument Setup (General Parameters):
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o Gas Chromatograph (GC):

Injector Temperature: 250 °C.

Carrier Gas: Helium, with a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program: Start at a low temperature (e.g., 40 °C) for a few minutes,
then ramp up to a higher temperature (e.g., 200 °C) at a rate of 10 °C/min.

Injection Volume: 1 pL.

o Mass Spectrometer (MS):

lonization Mode: Electron lonization (El) at 70 eV.

Mass Range: Scan from m/z 35 to 200.

lon Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.
o Data Acquisition and Analysis:
o Inject the sample into the GC-MS.

o The instrument will separate the components of the sample in the GC column and then
ionize and detect them in the MS.

o Analyze the resulting mass spectrum to identify the molecular ion peak and characteristic
fragment ions.

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical
compound like acetaldehyde oxime.
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Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Profile of Acetaldehyde Oxime: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798966/docs#spectroscopic-profile-of-
acetaldehyde-oxime-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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